Cas no 221029-58-9 (N-4-(3-oxoprop-1-en-1-yl)phenylacetamide)

• Product Name: N-4-(3-oxoprop-1-en-1-yl)phenylacetamide
• CAS No: 221029-58-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6212558
• PubChem ID: 21831167
• Update Time: 2025-06-10

N-4-(3-oxoprop-1-en-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-oxoprop-1-en-1-yl)phenylacetamide
• N-[4-(3-oxoprop-1-en-1-yl)phenyl]acetamide
• 221029-58-9
• N-(4-(3-Oxoprop-1-en-1-yl)phenyl)acetamide
• EN300-1848012
• SCHEMBL2562519

• Inchi： 1S/C11H11NO2/c1-9(14)12-11-6-4-10(5-7-11)3-2-8-13/h2-8H,1H3,(H,12,14)/b3-2+
• InChI Key： KUYNUKYEGDRLCM-NSCUHMNNSA-N
• SMILES： O=C(C)NC1C=CC(/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-(3-oxoprop-1-en-1-yl)phenylacetamide

N-4-(3-oxoprop-1-en-1-yl)phenylacetamide (CAS No. 221029-58-9): A Comprehensive Overview

N-4-(3-oxoprop-1-en-1-yl)phenylacetamide (CAS No. 221029-58-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-4-(3-oxoprop-1-en-1-yl)phenylacetamide.

Chemical Structure and Properties

The molecular formula of N-4-(3-oxoprop-1-en-1-yl)phenylacetamide is C₁₃H₁₃NO₂, with a molecular weight of approximately 219.25 g/mol. The compound features a phenyl ring substituted with an acetamide group and a propenone moiety, which contributes to its distinctive chemical properties. The presence of the carbonyl group in the propenone moiety imparts electrophilic character to the molecule, making it reactive in various chemical reactions.

The physical properties of N-4-(3-oxoprop-1-en-1-yl)phenylacetamide include a melting point of around 85°C and a boiling point of approximately 300°C at standard pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various experimental conditions and formulations.

Synthesis Methods

The synthesis of N-4-(3-oxoprop-1-en-1-yl)phenylacetamide can be achieved through several synthetic routes, each with its own advantages and limitations. One common method involves the reaction of 4-acetamidobenzaldehyde with acrylonitrile in the presence of a suitable catalyst, followed by hydrolysis to form the desired product. Another approach involves the condensation of 4-acetamidobenzaldehyde with malononitrile, followed by hydrolysis and decarboxylation steps.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for N-4-(3-oxoprop-1-en-1-yl)phenylacetamide. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. Additionally, the use of biocatalysts such as lipases has been explored to achieve enantioselective synthesis, which is crucial for pharmaceutical applications where chirality plays a significant role.

Biological Activities and Therapeutic Potential

N-4-(3-oxoprop-1-en-1-yl)phenylacetamide has been studied for its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-4-(3-oxoprop-1-en-1-yl)phenylacetamide has shown analgesic effects in animal models. Research conducted at the University of California demonstrated that this compound effectively reduces pain sensitivity by modulating nociceptive pathways in the central nervous system. These findings suggest its potential use as an alternative to traditional analgesics with fewer side effects.

The neuroprotective effects of N-4-(3-o xoprop - 1 - en - 1 - yl ) phen y lacet amide strong > have also been investigated. Studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

While preclinical studies have provided promising results for the therapeutic potential of N - 4 - ( 3 - ox oprop - 1 - en - 1 - yl ) phen y lacet amide strong > , clinical trials are necessary to validate these findings in human subjects . Several phase I clinical trials are currently underway to evaluate the safety , tolerability , and pharmacokinetics of this compound . Preliminary results from these trials have shown that it is well tolerated at various dose levels , with no significant adverse effects reported . p > < p > Future research will focus on advancing this compound through phase II and III clinical trials to assess its efficacy in treating specific diseases . Additionally , efforts are being made to optimize its formulation for improved bioavailability and therapeutic outcomes . The development of prodrugs or targeted drug delivery systems may enhance its therapeutic potential while minimizing side effects . p > < p > In conclusion , N - 4 - ( 3 - ox oprop - 1 - en - 1 - yl ) phen y lacet amide ( CAS No . 221029 - 58 - 9 ) is a promising compound with diverse biological activities that warrant further investigation . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry and pharmaceutical science . As ongoing studies continue to unravel its mechanisms of action and optimize its use , this compound holds great promise for addressing unmet medical needs . p > article > response >